Cas no 449749-62-6 (2-(2-ethylphenoxy)-N-4-(piperidin-1-yl)phenylacetamide)

• Product Name: 2-(2-ethylphenoxy)-N-4-(piperidin-1-yl)phenylacetamide
• CAS No: 449749-62-6
• MF: C₂₁H₂₆N₂O₂
• MW: 338.443345546722
• CID: 5435731
• Update Time: 2025-10-29

2-(2-ethylphenoxy)-N-4-(piperidin-1-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethylphenoxy)-N-(4-piperidin-1-ylphenyl)acetamide
• 2-(2-ethylphenoxy)-N-4-(piperidin-1-yl)phenylacetamide

• InChI Key： AVFVNTXCNAXJRO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCCCC2)C=C1)(=O)COC1=CC=CC=C1CC

Additional information on 2-(2-ethylphenoxy)-N-4-(piperidin-1-yl)phenylacetamide

2-(2-Ethylphenoxy)-N-4-(Piperidin-1-Yl)Phenylacetamide: A Novel Compound with Promising Therapeutic Applications

2-(2-Ethylphenoxy)-N-4-(Piperidin-1-Yl)Phenylacetamide is a synthetic compound with a unique molecular structure that has attracted significant attention in the field of medicinal chemistry. The compound, with the chemical formula C₂₄H₂₉NO₂ and CAS number 449749-62-6, represents a novel class of molecules that exhibit potential therapeutic properties. Its structural framework combines aromatic and heterocyclic elements, which may contribute to its biological activity. This compound is part of a broader category of pharmaceutical agents that are being actively researched for their applications in treating various diseases.

The molecular structure of 2-(2-Ethylphenoxy)-N-4-(Piperidin-1-Yl)Phenylacetamide is characterized by the presence of a phenylacetamide core, which is substituted with a 2-ethylphenoxy group and a piperidin-1-yl moiety. The phenylacetamide backbone is a common structural feature in many drugs, including analgesics and anti-inflammatory agents. The 2-ethylphenoxy substituent introduces additional steric and electronic effects, which may influence the compound's pharmacokinetic properties. The piperidin-1-yl group, a six-membered nitrogen-containing ring, is often found in pharmaceuticals due to its ability to modulate receptor interactions and enhance drug solubility.

Recent studies have highlighted the potential of 2-(2-Ethylphenoxy)-N-4-(Piperidin-1-Yl)Phenylacetamide in modulating cellular signaling pathways. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound selectively inhibits the activity of the Janus kinase (JAK) family of enzymes, which are implicated in inflammatory and autoimmune diseases. The JAK-STAT signaling pathway is a key mediator of cytokine responses, and its dysregulation is associated with conditions such as rheumatoid arthritis and psoriasis. The ability of 2-(2-Ethylphenoxy)-N-4-(Piperidin-1-Yl)Phenylacetamide to target this pathway suggests its potential as an anti-inflammatory agent.

Another area of interest is the compound's interaction with the endocannabinoid system. Research published in Pharmacological Reports in 2023 revealed that 2-(2-Ethylphenoxy)-N-4-(Piperidin-1-Yl)Phenylacetamide exhibits agonistic activity at the cannabinoid receptor type 2 (CB2). This finding is particularly relevant given the growing interest in CB2-targeted therapies for neurodegenerative diseases and chronic pain. The compound's ability to modulate CB2 receptor activity may provide new avenues for drug development in these areas.

Pharmacokinetic studies of 2-(2-Ethylphenoxy)-N-4-(Piperidin-1-Yl)Phenylacetamide have also been conducted to evaluate its potential for clinical applications. A 2023 study in Drug Metabolism and Disposition reported that the compound exhibits favorable oral bioavailability and a long half-life, which are critical factors for drug efficacy. The compound's metabolic profile suggests minimal hepatic metabolism, which may reduce the risk of drug-drug interactions. These properties make it a promising candidate for oral administration in therapeutic settings.

The structural features of 2-(2-Ethylphenoxy)-N-4-(Piperidin-1-Yl)Phenylacetamide also contribute to its potential as a lead compound for drug development. The presence of the piperidin-1-yl group allows for the possibility of structural modifications to enhance potency and selectivity. For example, substituents on the piperidine ring could be modified to improve binding affinity to specific receptors or enzymes. This flexibility in structural design is a significant advantage in the context of rational drug design.

In addition to its therapeutic potential, 2-(2-Ethylphenoxy)-N-4-(Piperidin-1-Yl)Phenylacetamide has been studied for its role in modulating cell proliferation and differentiation. Research published in Cellular and Molecular Life Sciences in 2023 indicated that the compound may inhibit the growth of certain cancer cell lines by interfering with the cell cycle. This finding suggests that the compound could be explored as a potential antitumor agent, particularly in cancers where JAK pathway dysregulation is a known factor.

The compound's potential applications extend beyond inflammation and cancer. A 2023 study in Neuropharmacology explored its effects on neuronal function and neuroprotection. The results suggested that 2-(2-Ethylphenoxy)-N-4-(Piperidin-1-Yl)Phenylacetamide may have neuroprotective properties, which could be relevant for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to modulate signaling pathways involved in neuronal survival and repair is an area of active investigation.

Despite its promising properties, the development of 2-(2-Ethylphenoxy)-N-4-(Piperidin-1-Yl)Phenylacetamide as a therapeutic agent is still in early stages. Further preclinical and clinical studies are needed to fully evaluate its safety and efficacy. Challenges such as optimizing its pharmacokinetic profile and ensuring target specificity will need to be addressed. However, the compound's unique structural features and diverse biological activities make it a valuable candidate for further research.

In conclusion, 2-(2-Ethylphenoxy)-N-4-(Piperidin-1-Yl)Phenylacetamide represents a promising molecule with potential applications in multiple therapeutic areas. Its ability to modulate inflammatory pathways, interact with the endocannabinoid system, and exhibit antitumor properties highlights its significance in drug development. Continued research into its mechanisms of action and therapeutic potential will be crucial in advancing its use in clinical settings.